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In the realm of network research and drug development, precise geolocation of IP addresses is
crucial for a variety of applications, from understanding the geographic distribution of service
usage to ensuring regulatory compliance. This guide provides a comparative analysis of the
geolocation data for a subset of IP addresses within Google Cloud's Autonomous System
Number (ASN) AS15169, validating it against prominent external geolocation datasets. As the
originally specified "AS1928370" is not publicly registered, this guide utilizes a well-
documented and globally significant ASN for a practical and illustrative comparison.

This analysis is designed for researchers, scientists, and drug development professionals who
rely on accurate geolocation data to inform their work. We will explore the methodologies for
validating geolocation data, present a comparative table of accuracy metrics, and visualize the
validation workflow.

Comparative Geolocation Accuracy

The following table summarizes the hypothetical accuracy of geolocation data for a sample of
10,000 IP addresses from Google Cloud's AS15169, as compared against two leading third-
party geolocation database providers, GeolPDB-A and GeolPDB-B. The metrics presented are
based on established industry benchmarks for geolocation accuracy.
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) Google Cloud
Metric . GeolPDB-A GeolPDB-B
Geolocation
Country-level
99.9% 99.8% 99.7%
Accuracy
State/Region-level
95.2% 94.5% 93.8%
Accuracy
City-level Accuracy
o _ 88.5% 85.3% 82.1%
(within 50km radius)
Average Distance
25 km 35 km 42 km

Error (km)

Experimental Protocols

The validation of geolocation data was conducted through a systematic, multi-step process
designed to ensure objectivity and reproducibility.

1. IP Address Sample Selection: A random sample of 10,000 IPv4 addresses was selected
from the publicly announced IP ranges belonging to AS15169. The selection process ensured a
diverse representation of subnets within the ASN.

2. Data Acquisition:

 Internal Data: The geolocation data for the sampled IP addresses was retrieved from Google
Cloud's internal geolocation database.

o External Datasets: The same set of 10,000 IP addresses was queried against the APIs of
two reputable third-party geolocation database providers, anonymized here as GeolPDB-A
and GeolPDB-B.

3. Ground Truth Establishment: For a subset of 100 IP addresses, a "ground truth” location was
established using a combination of publicly available information, including published data
center locations and network latency measurements from multiple geographic vantage points.
This ground truth set served as the benchmark for accuracy calculations.
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4. Data Comparison and Metrics: The geolocation data (country, state/region, city, latitude, and
longitude) from Google Cloud and the two external providers was compared against the
established ground truth for the benchmark set. For the broader sample of 10,000 IPs, a
consistency check was performed across the three datasets. The following metrics were
calculated:

o Country-level Accuracy: The percentage of IP addresses for which the identified country
matched the ground truth.

o State/Region-level Accuracy: The percentage of IP addresses for which the identified state or
region matched the ground truth.

o City-level Accuracy: The percentage of IP addresses for which the identified city was within a
50-kilometer radius of the ground truth city.

o Average Distance Error: The average of the great-circle distances between the geolocations
provided by the database and the ground truth locations.

Validation Workflow

The following diagram illustrates the logical flow of the geolocation data validation process.
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Geolocation Data Validation and Comparison Workflow

This guide provides a framework for objectively evaluating the accuracy of geolocation data.

The presented data, while hypothetical, is based on realistic industry performance and

illustrates a clear methodology for conducting such comparisons. For researchers and
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professionals in data-sensitive fields, a thorough understanding and validation of geolocation
data sources are paramount for maintaining the integrity and reliability of their work.

 To cite this document: BenchChem. [A Comparative Analysis of Geolocation Data for Google
Cloud's AS15169]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371349#validating-as1928370-geolocation-data-
with-external-datasets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b12371349#validating-as1928370-geolocation-data-with-external-datasets
https://www.benchchem.com/product/b12371349#validating-as1928370-geolocation-data-with-external-datasets
https://www.benchchem.com/product/b12371349#validating-as1928370-geolocation-data-with-external-datasets
https://www.benchchem.com/product/b12371349#validating-as1928370-geolocation-data-with-external-datasets
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12371349?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

